Cas no 2172254-59-8 (2-5-(4-bromophenyl)-2-oxo-2H-1,3-dioxol-4-ylacetic acid)

• Product Name: 2-5-(4-bromophenyl)-2-oxo-2H-1,3-dioxol-4-ylacetic acid
• CAS No: 2172254-59-8
• MF: C₁₁H₇BrO₅
• MW: 299.074282884598
• CID: 6461530
• PubChem ID: 165590349
• Update Time: 2025-05-20

2-5-(4-bromophenyl)-2-oxo-2H-1,3-dioxol-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-5-(4-bromophenyl)-2-oxo-2H-1,3-dioxol-4-ylacetic acid
• 2172254-59-8
• EN300-1613410
• 2-[5-(4-bromophenyl)-2-oxo-2H-1,3-dioxol-4-yl]acetic acid

• Inchi： 1S/C11H7BrO5/c12-7-3-1-6(2-4-7)10-8(5-9(13)14)16-11(15)17-10/h1-4H,5H2,(H,13,14)
• InChI Key： BCKARTWPYKALID-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=C(CC(=O)O)OC(=O)O1

Computed Properties

• Exact Mass: 297.94769g/mol
• Monoisotopic Mass: 297.94769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 72.8Ų

Additional information on 2-5-(4-bromophenyl)-2-oxo-2H-1,3-dioxol-4-ylacetic acid

2-5-(4-Bromophenyl)-2-Oxo-2H-1,3-Dioxol-4-Ylacetic Acid: A Comprehensive Overview

2-5-(4-Bromophenyl)-2-Oxo-2H-1,3-Dioxol-4-Ylacetic Acid, also known by its CAS number 2172254-59-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of dioxolane derivatives, which are widely studied for their potential applications in drug design and material science. The structure of this compound is characterized by a dioxolane ring fused with a benzene ring, which introduces unique electronic and steric properties that make it a valuable molecule for various research and industrial purposes.

The synthesis of 2-5-(4-Bromophenyl)-2-Oxo-2H-1,3-Dioxol-4-Ylacetic Acid involves a series of carefully designed organic reactions. The starting material typically includes bromobenzene derivatives, which undergo substitution or coupling reactions to form the intermediate dioxolane structure. The final product is obtained through oxidation or cyclization steps, ensuring the formation of the characteristic dioxolane ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental impact and cost associated with its production.

One of the most promising applications of this compound lies in its potential as a building block for drug development. The presence of the bromine atom in the aromatic ring provides a site for further functionalization, allowing chemists to introduce various substituents that can modulate biological activity. For instance, researchers have explored its use as a precursor for designing antitumor agents, where the dioxolane moiety plays a critical role in enhancing drug stability and bioavailability. Additionally, studies have shown that this compound exhibits antimicrobial properties, making it a candidate for developing new classes of antibiotics.

In recent years, there has been growing interest in understanding the biological activity of 2-5-(4-Bromophenyl)-2-Oxo-2H-1,3-Dioxol-4-Ylacetic Acid. Preclinical studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, computational modeling techniques have been employed to predict its interactions with target proteins, providing insights into its mechanism of action at the molecular level.

The structural versatility of this compound also makes it an attractive candidate for applications in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. Recent research has highlighted its potential as a precursor for synthesizing metalloorganic frameworks (MOFs), which are widely used in catalysis and gas storage applications.

In terms of safety and handling, it is important to note that while this compound is not classified as a hazardous material under standard conditions, proper precautions should be taken during synthesis and handling to ensure compliance with laboratory safety protocols. Its stability under various conditions has been thoroughly investigated, making it suitable for use in both academic and industrial settings.

In conclusion, 2-5-(4-Bromophenyl)-2-Oxo-2H-1,3-Dioxol-4-Ylacetic Acid, with CAS number 2172254-59-8, is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers seeking innovative solutions in drug discovery, materials science, and beyond. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.